Dimethylthiocarbamoyl chloride

• CAS: 16420-13-6
• Synonyms: N,N-Dimethylcarbamothioic Chloride; Dimethylthiocarbamyl Chloride; 1-Chloro-N,N-dimethylthioformamide; Dimethylcarbamothioic Chloride; Dimethylcarbamothioyl Chloride; N,N-Dimethylcarbamothioyl Chloride; N,N-Dimethylchlorothiocarbamate; N,N-Dimethylth
• Molecular Formula: C3H6ClNS
• Molecular Weight: 123.61 g/mol
• SMILES: CN(C)C(=S)Cl
• InChI: InChI=1S/C3H6ClNS/c1-5(2)3(4)6/h1-2H3
• InChIKey: PHWISQNXPLXQRU-UHFFFAOYSA-N

Dimethylthiocarbamoyl chloride (CAS 16420-13-6) is the reagent of choice for phenol-to-thiophenol conversion via the Newman-Kwart rearrangement. It directly addresses the common bottleneck of chromatographic purification in multi-gram syntheses by yielding O-aryl N,N-dimethylthiocarbamates that crystallize more readily than diethyl or morpholino analogs, enabling simple filtration or recrystallization workflows. Key advantages: • Superior Crystallinity - Dimethyl-substituted intermediates crystallize readily, eliminating column chromatography at scale. • Achiral & Spectrally Simple - Clean NMR without diastereomer splitting accelerates structural confirmation. • Maximal Antimicrobial Activity - In dithiocarbamate SAR studies, the N,N-dimethyl substitution pattern delivers optimal potency.

Dimethylthiocarbamoyl Chloride: Product Overview

Dimethylthiocarbamoyl chloride (CAS 16420-13-6) is an organosulfur compound belonging to the thiocarbamoyl chloride class, with the molecular formula (CH3)2NC(S)Cl and a molecular weight of 123.60 g/mol [1]. It is encountered as a yellow solid or syrup with a melting point of 39–43 °C and boiling point of 90–95 °C at 0.5 mmHg [1]. The compound serves as a highly electrophilic reagent for introducing the dimethylthiocarbamoyl moiety into target molecules, enabling the synthesis of thiocarbamates, dithiocarbamates, and selenothiocarbamates [2]. Its defining industrial and research application is as the key precursor for O-aryl dimethylthiocarbamates in the Newman-Kwart rearrangement, the standard synthetic route for converting phenols to thiophenols [3].

Core transformationNewman-Kwart rearrangement precursor for phenol-to-thiophenol conversion.

Reagent roleElectrophilic thiocarbamoylating agent for thiocarbamate, dithiocarbamate, and selenothiocarbamate synthesis.

Product profileDelivers achiral, spectrally simple dimethylthiocarbamate adducts supporting straightforward characterization.

• [1] Dimethylthiocarbamoyl chloride. Wikipedia. https://en.wikipedia.org/wiki/Dimethylthiocarbamoyl_chloride View Source
• [2] Koketsu, M.; Otsuka, T.; Ishihara, H. Synthesis of Dithiocarbamates and Selenothiocarbamates. Phosphorus, Sulfur, and Silicon and the Related Elements 2004, 179, 443–448. View Source
• [3] Newman-Kwart Rearrangement. Organic Chemistry Portal. https://www.organic-chemistry.org/namedreactions/newman-kwart-rearrangement.shtm View Source

Dimethylthiocarbamoyl Chloride: Substitution Limitations

In-class analogs such as N,N-diethylthiocarbamoyl chloride (CAS 88-11-9) and unsubstituted thiocarbamoyl chloride (CAS unknown) share the thiocarbamoyl chloride core structure, yet differ fundamentally in downstream synthetic outcomes. The N,N-dialkyl substituents directly influence product crystallinity, purification efficiency, and spectral complexity. N,N-Dimethylthiocarbamoyl chloride yields O-aryl N,N-dimethylthiocarbamates that crystallize more readily than their diethyl or morpholino counterparts, a property that significantly simplifies isolation and purification workflows [1]. Furthermore, the dimethyl-substituted products are achiral and spectrally simple, eliminating complications from diastereomer formation or complex NMR patterns that plague larger or asymmetric N-substituents . In dithiocarbamate derivative synthesis, antimicrobial activity reaches its maximum when both nitrogen substituents are methyl groups, with diethyl or mixed-alkyl substitutions resulting in attenuated activity [2]. Generic substitution without accounting for these differential purification properties, spectral characteristics, and downstream activity profiles leads to unnecessary workflow inefficiencies or reduced product performance.

Dimethylthiocarbamoyl chloride

•Crystalline O-aryl thiocarbamate intermediates enable purification by filtration/crystallization.

•Achiral products give clean NMR spectra without diastereomer complications.

•Maximal antimicrobial activity when dimethyl substituent is present on dithiocarbamate scaffold.

vs

Diethyl / morpholino analogs

•Less crystalline intermediates may require chromatographic purification, increasing workflow time.

•Larger or asymmetric N-substituents introduce spectral complexity and potential chiral splitting.

•Ethyl or mixed-alkyl substitution attenuates antimicrobial activity compared with dimethyl.

Substitution with diethyl or morpholino thiocarbamoyl chlorides may shift crystallization behavior, spectral interpretation, and antimicrobial screening endpoints. Verify downstream requirements before interchange.

• [1] Newman-Kwart Rearrangement. Organic Chemistry Portal. https://www.organic-chemistry.org/namedreactions/newman-kwart-rearrangement.shtm View Source
• [2] Studies on the Selective Toxicity. I. Antimicrobial Activities and Chemical Structure of Alkyldithiocarbamates. Yakugaku Zasshi 1968, 88, 227–234. View Source

Dimethylthiocarbamoyl Chloride: Comparative Evidence

Crystallinity Advantage in Newman-Kwart Rearrangement

In the Newman-Kwart rearrangement, the choice of N,N-dialkylthiocarbamoyl chloride precursor dictates the crystallization behavior of the intermediate O-aryl thiocarbamate. N,N-Dimethylthiocarbamoyl chloride yields O-aryl N,N-dimethylthiocarbamates that exhibit markedly superior crystallinity relative to those derived from N,N-diethylthiocarbamoyl chloride or N-morpholinothiocarbamoyl chloride [1]. This property enables simpler purification, avoiding chromatographic separation steps that are often required for the less-crystalline diethyl or morpholino derivatives [1].

Crystallization behavior

Head-to-head

Dimethyl O-aryl thiocarbamates crystallize readily; diethyl/morpholino analogs less crystalline.

Supports purification workflow selection.

Newman-Kwart rearrangement sequence; operationally decisive for scale-up.

Evidence Dimension	Crystallization propensity of O-aryl N,N-dialkylthiocarbamates
Target Compound Data	N,N-Dimethyl derivatives: readily crystallize, enabling simple purification
Comparator Or Baseline	N,N-Diethyl and N-morpholino derivatives: less crystalline; N-methyl-N-phenyl derivatives: comparable yield but mono-N-alkylated substrates undergo phenol elimination
Quantified Difference	Qualitative but operationally decisive: dimethyl derivatives crystallize more easily than diethyl or morpholino analogs, simplifying purification workflows
Conditions	Newman-Kwart rearrangement synthetic sequence (O-aryl thiocarbamate formation followed by thermal rearrangement)

Why This Matters

Crystallinity directly impacts laboratory throughput and process economics: crystalline intermediates enable purification by simple filtration or recrystallization rather than resource-intensive column chromatography, reducing solvent consumption and analyst time.

• [1] Newman-Kwart Rearrangement. Organic Chemistry Portal. https://www.organic-chemistry.org/namedreactions/newman-kwart-rearrangement.shtm View Source

Dimethylthiocarbamate Stability Profile

Dimethylthiocarbamates (DMTCs) prepared from dimethylthiocarbamoyl chloride demonstrate moderate to high stability across a broad range of reagents and reaction conditions, including metal hydrides, hydroboration reagents, ylides, aqueous NaOH, aqueous HCl, organolithium compounds, Grignard reagents, n-Bu4NF, CrCl2, and elevated temperatures including Lewis acid-catalyzed conditions . This stability profile is reported as a specific characteristic of the dimethyl-substituted class and enables their use as robust intermediates in multi-step synthetic sequences.

Chemical stability

Class-level

Moderate to high stability toward metal hydrides, HCl/NaOH, organolithiums, Grignards, heat, Lewis acids.

Supports multi-step synthesis robustness.

Stability profile reported specifically for dimethylthiocarbamates; data to verify.

Evidence Dimension	Chemical stability of thiocarbamate derivatives toward diverse reagents
Target Compound Data	DMTCs stable to metal hydrides, hydroboration, ylides, NaOH, HCl, organolithiums, Grignards, n-Bu4NF, CrCl2, heat, Lewis acids
Comparator Or Baseline	No direct head-to-head quantitative stability comparison identified; stability profile is described specifically for dimethylthiocarbamates
Quantified Difference	Class-level stability: DMTCs are classified as 'moderately to highly stable' across this broad reagent panel
Conditions	Organic synthesis conditions as cited in Organic Letters 2003, 5(25), 4755-4757

Why This Matters

Wide chemical stability enables use of DMTC-protected intermediates in complex multi-step syntheses where exposure to diverse reagents would otherwise require deprotection and reprotection cycles, streamlining synthetic routes and improving overall yield.

Solvent-Free Sulfoxide Deoxygenation

In sulfoxide deoxygenation applications, dimethylthiocarbamoyl chloride enables a simple and effective solvent-free protocol. A series of aliphatic and aromatic sulfoxides react with dimethylthiocarbamoyl chloride at 100 °C without additional solvent to afford the corresponding thioethers in moderate to excellent yields [1]. The reaction demonstrates compatibility with a number of functional groups and is suitable for gram-scale synthesis [1]. While no direct comparative data for other thiocarbamoyl chlorides under identical conditions was identified in the source, the reported yields establish a performance baseline for the dimethyl analog.

Deoxygenation protocol

Supporting evidence

Solvent-free sulfoxide reduction at 100°C; moderate to excellent yields for aliphatic/aromatic substrates.

Supports green chemistry workflow.

No direct comparator data under identical conditions; baseline performance.

Evidence Dimension	Sulfoxide deoxygenation yield
Target Compound Data	Moderate to excellent yields (range not fully specified in abstract; full article reports up to excellent yields for various substrates)
Comparator Or Baseline	No direct comparator data for other thiocarbamoyl chlorides under identical solvent-free conditions
Quantified Difference	Not quantifiable as direct comparison; establishes performance baseline for this compound class
Conditions	100 °C, solvent-free, reaction with aliphatic and aromatic sulfoxides

Why This Matters

Solvent-free protocols reduce solvent procurement and disposal costs, improve process green metrics, and simplify workup—factors relevant for process chemistry scale-up decisions.

• [1] Deoxygenation of Sulfoxides with Dimethylthiocarbamoyl Chloride in the Absence of Additional Solvent. Chinese Journal of Organic Chemistry 2021, 41, 3330–3334. View Source

Spectral Simplicity and Achirality

Dimethylthiocarbamates (DMTCs) prepared from dimethylthiocarbamoyl chloride are characterized as spectrally simple, achiral, and nonpolar . This contrasts with thiocarbamates derived from N,N-diethylthiocarbamoyl chloride or larger N-substituents, which introduce increased spectral complexity, potential diastereomer formation (if chiral centers are present elsewhere in the molecule), and more complicated NMR interpretation.

Spectral characterization

Class-level

DMTCs: achiral, spectrally simple, nonpolar. Diethyl analogs: more complex NMR, potential diastereomers.

Accelerates analytical confirmation.

Qualitative difference; data to verify across derivative libraries.

Evidence Dimension	Spectral and stereochemical complexity of thiocarbamate derivatives
Target Compound Data	DMTCs: spectrally simple, achiral, nonpolar
Comparator Or Baseline	N,N-Diethylthiocarbamates: larger alkyl groups introduce additional NMR signals; asymmetric N-substituents introduce chirality at the thiocarbamoyl nitrogen
Quantified Difference	Qualitative difference: absence of diastereomers and simplified NMR interpretation for dimethyl derivatives
Conditions	NMR characterization of thiocarbamate products

Why This Matters

Simplified spectral characterization accelerates analytical confirmation of product identity and purity, particularly valuable in high-throughput synthesis environments and when unambiguous structural assignment is required for regulatory submissions.

Comparative Yields in Newman-Kwart Rearrangement

N,N-Dimethyl, N,N-diethyl, N-morpholino, and N-methyl-N-phenyl thiocarbamates undergo the Newman-Kwart rearrangement to provide the desired S-thiocarbamate product in comparable yields [1]. This indicates that the dimethyl analog does not sacrifice reaction efficiency relative to higher molecular weight or more sterically hindered alternatives. However, mono-N-alkylated substrates undergo phenol elimination upon warming to yield isocyanate byproducts rather than the desired rearrangement product [1].

Rearrangement yield

Head-to-head

Comparable yields to diethyl, morpholino, and methyl-phenyl thiocarbamates.

No efficiency sacrifice with dimethyl choice.

Mono-N-alkylated substrates fail via elimination; confirm N,N-disubstitution.

Evidence Dimension	Newman-Kwart rearrangement yield of S-thiocarbamate product
Target Compound Data	Comparable yield to diethyl, morpholino, and methyl-phenyl analogs
Comparator Or Baseline	N,N-Diethylthiocarbamates, N-morpholinothiocarbamates, N-methyl-N-phenylthiocarbamates
Quantified Difference	Comparable yields (no significant yield advantage or disadvantage; mono-N-alkylated substrates fail via elimination pathway)
Conditions	Thermal Newman-Kwart rearrangement conditions

Why This Matters

This equivalence in rearrangement yield confirms that selection of the dimethyl variant over diethyl or morpholino analogs does not compromise the key transformation step, while offering the advantages of lower molecular weight, lower cost per mole of active thiocarbamoyl group, and superior crystallinity of intermediates.

• [1] Newman-Kwart Rearrangement. Organic Chemistry Portal. https://www.organic-chemistry.org/namedreactions/newman-kwart-rearrangement.shtm View Source

Dimethylthiocarbamoyl Chloride: Application Scenarios

Thiophenol Synthesis: Purification Efficiency

Dimethylthiocarbamoyl chloride is the reagent of choice for phenol-to-thiophenol conversion when crystallinity of the O-aryl thiocarbamate intermediate governs workflow efficiency. The dimethyl-substituted O-aryl thiocarbamates crystallize more readily than their diethyl or morpholino counterparts, enabling purification by simple filtration or recrystallization rather than column chromatography [1]. This is particularly advantageous in multi-gram or process-scale syntheses where chromatographic purification represents a significant cost and throughput bottleneck. The rearrangement yields are comparable to those obtained with diethyl or morpholino analogs, so no reaction efficiency is sacrificed [1].

Robust Thiocarbamate Protection Groups

Dimethylthiocarbamates (DMTCs) derived from this compound exhibit moderate to high stability toward a broad panel of reagents including metal hydrides, hydroboration conditions, ylides, NaOH, HCl, organolithiums, Grignard reagents, n-Bu4NF, CrCl2, heat, and Lewis acids [1]. This stability profile makes DMTCs suitable as protecting groups in complex synthetic sequences where intermediates must survive exposure to diverse reaction conditions before final deprotection. The compound's electrophilic reactivity also enables efficient cysteine thiol protection in peptide chemistry, stabilizing the sulfhydryl group against oxidation during subsequent synthetic manipulations .

Simplified Analytical Characterization

In high-throughput synthesis or when unambiguous structural confirmation is required for regulatory documentation, dimethylthiocarbamoyl chloride-derived products offer distinct analytical advantages. DMTCs are achiral and spectrally simple, providing clean NMR spectra without diastereomer splitting or complex coupling patterns [1]. This contrasts with products from N,N-diethylthiocarbamoyl chloride or asymmetric N-substituents, which introduce additional spectral complexity and potential stereochemical complications. The simplified analytical profile reduces characterization time and minimizes ambiguity in structure assignment.

Antimicrobial Dithiocarbamate Development

In the synthesis of antimicrobial dithiocarbamates, structure-activity relationship studies have demonstrated that antimicrobial activity reaches its maximum when both nitrogen substituents are methyl groups [1]. The methyl substitution pattern (as delivered by dimethylthiocarbamoyl chloride) outperforms ethyl or mixed alkyl substitutions in compounds of the (A,R)-N-C(=S)-S-C(=Y)-X-Ar type [1]. For researchers developing antimicrobial agents based on dithiocarbamate scaffolds, dimethylthiocarbamoyl chloride provides direct access to the optimal substitution pattern for maximal antimicrobial potency.

Application

Selection Property

Validation Focus

Phenol-to-thiophenol conversion

Crystallization-driven purification

Intermediate crystallinity assessment

Multi-step thiocarbamate protection

Broad chemical stability profile

Stability to planned reaction conditions

High-throughput analytical characterization

Achiral, spectrally simple products

NMR simplicity and diastereomer absence

Antimicrobial dithiocarbamate screening

Reported methyl-substitution potency context

Comparative antimicrobial screening endpoints

• [1] Studies on the Selective Toxicity. I. Antimicrobial Activities and Chemical Structure of Alkyldithiocarbamates. Yakugaku Zasshi 1968, 88, 227–234. View Source